Cas no 6314-61-0 ((z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide)
6314-61-0 structure
Product Name:(z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide
CAS No:6314-61-0
MF:C15H11BrNO3
MW:333.15674328804
CID:958837
PubChem ID:54605179
Update Time:2025-04-19
(z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide Chemical and Physical Properties
Names and Identifiers
-
- (Z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one,bromide
- (z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one
- bromide
- (Z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide
- DTXSID90713970
- 6314-61-0
- NSC-39789
- NSC39789
- (z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide
-
- Inchi: 1S/C15H11NO3.BrH/c17-15(13-6-2-1-3-7-13)10-9-12-5-4-8-14(11-12)16(18)19;/h1-11H;1H/p-1/b10-9-;
- InChI Key: QOVJTXXXOIQJDP-KVVVOXFISA-M
- SMILES: [Br-].O=C(/C=C\C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC=CC=1
Computed Properties
- Exact Mass: 253.07393
- Monoisotopic Mass: 331.99223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
(z)-3-(3-nitrophenyl)-1-phenylprop-2-en-1-one;bromide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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